Cas no 19716-56-4 (1-Benzyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-Benzyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 19716-56-4
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 88109
• PubChem ID: 98468
• Update Time: 2025-06-27

1-Benzyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-tetrahydro-1-(phenylmethyl)isoquinoline
• 1-benzyl-1,2,3,4-tetrahydroisoqu-inoline
• (-+)-1-Benzyl-1,2,3,4-tetrahydro-isochinolin
• (-+)-1-benzyl-1,2,3,4-tetrahydro-isoquinoline
• (R,S)-Tetrahydrobenzylisoquinoline
• 1-Benzyl-1,2,3,4-tetrahydro-isochinolin
• 1-benzyl-1,2,3,4-tetrahydro-isoquinoline
• 1BnTIQ
• 1-phenylmethyl-1,2,3,4-tetrahydroisoquinoline
• AG-E-43913
• CHEBI:16804
• Isoquinoline, 1-benzyl-1,2,3,4-tetrahydro-,
• (RS)-1-benzyl-1,2,3,4-tetrahydroisoquinoline
• A4312
• BDBM50017041
• NS00075503
• benzyltetrahydroisoquinoline
• CHEMBL21640
• ISOQUINOLINE, 1-BENZYL-1,2,3,4-TETRAHYDRO-
• AR-R 15209
• SCHEMBL4160731
• CS-0073683
• NSC140739
• 1-Benzyl-1,2,3,4-tetrahydroisoquinoline #
• Q27102081
• Isoquinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)-
• J-504243
• SR-01000009857
• 19716-56-4
• rac-(1R)-1-benzyl-1,2,3,4-tetrahydroisoquinoline
• UNII-X4S06GK4KN
• AKOS005208313
• FT-0682358
• EN300-120055
• HY-W029659
• SR-01000009857-1
• F0909-0437
• S49 Isoquinoline
• MFCD00024130
• DTXSID70864898
• ISOQUINOLINE,1,2,3,4-TETRAHYDRO-1-(PHENYLMETHYL)-
• NSC-140739
• C05201
• AMY36471
• J432.285A
• X4S06GK4KN
• AI3-61894
• NSC 140739
• HS-8834

• MDL： MFCD00024130
• Inchi： 1S/C16H17N/c1-2-6-13(7-3-1)12-16-15-9-5-4-8-14(15)10-11-17-16/h1-9,16-17H,10-12H2
• InChI Key： YRYCIFUZSUMAAY-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 223.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.06
• Boiling Point: 358.7°Cat760mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.588
• PSA: 12.03
• LogP: 3.44490

1-Benzyl-1,2,3,4-tetrahydroisoquinoline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-Benzyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 1-Benzyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 19716-56-4)

1-Benzyl-1,2,3,4-tetrahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 19716-56-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline (THIQ) class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a benzyl group at the 1-position enhances its chemical diversity and functional potential, making it a valuable scaffold for drug discovery and development.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry due to its prevalence in naturally occurring alkaloids and biologically active molecules. These compounds exhibit a broad spectrum of pharmacological effects, including dopaminergic, serotonergic, and cholinergic activities. The structural flexibility of THIQ derivatives allows for the exploration of diverse pharmacological profiles, making them attractive candidates for therapeutic intervention in neurological disorders, cardiovascular diseases, and other metabolic conditions.

In recent years, there has been a surge in research focused on synthesizing and evaluating novel derivatives of 1-benzyl-1,2,3,4-tetrahydroisoquinoline. One of the most compelling areas of investigation has been its potential as a precursor or analog for developing treatments against neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate neurotransmitter systems has been extensively studied in preclinical models, demonstrating promising results in attenuating motor deficits and cognitive decline.

Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of 1-benzyl-1,2,3,4-tetrahydroisoquinoline, facilitating high-throughput screening and structure-activity relationship (SAR) studies. Researchers have explored modifications at various positions of the molecule, including substitution with different aromatic rings, alcohols, or amines. These modifications have led to the identification of novel compounds with enhanced potency and selectivity for specific biological targets.

The pharmacokinetic properties of 1-benzyl-1,2,3,4-tetrahydroisoquinoline are also of great interest. Studies have shown that this compound exhibits reasonable oral bioavailability and metabolic stability in animal models. This is crucial for its translation to clinical applications, as poor bioavailability or rapid degradation would limit its therapeutic efficacy. Furthermore, investigations into its metabolic pathways have provided insights into potential side effects and interactions with other drugs.

Emerging research has also highlighted the role of 1-benzyl-1,2,3,4-tetrahydroisoquinoline in modulating inflammatory pathways. Chronic inflammation is a hallmark of many chronic diseases, including neurodegenerative disorders and cardiovascular conditions. Preclinical studies suggest that derivatives of this compound may exert anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. This opens up new avenues for therapeutic intervention beyond traditional dopaminergic or serotonergic modulation.

The synthesis of 1-benzyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that typically begin with readily available precursors such as benzaldehyde or phenethylamine derivatives. The key step in the synthesis is the formation of the tetrahydroisoquinoline ring system through cyclization reactions followed by reduction processes. Recent innovations in catalytic methods have improved the efficiency and scalability of these reactions, making it feasible to produce larger quantities for research purposes.

In conclusion, 1-benzyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 19716-56-4) represents a promising compound with significant therapeutic potential across multiple disease areas. Its structural features and biological activities make it an attractive scaffold for drug development. Ongoing research continues to uncover new applications and refine synthetic strategies for this versatile molecule. As our understanding of its pharmacology expands, 1-benzyl-1，2，3，4-tetrahydroisoquinoline is poised to play an increasingly important role in addressing some of today's most challenging medical conditions.